Cas no 20419-74-3 (7-bromo-1H,2H,3H,4H,5H-pyrrolo3,2-dpyrimidine-2,4-dione)

• Product Name: 7-bromo-1H,2H,3H,4H,5H-pyrrolo3,2-dpyrimidine-2,4-dione
• CAS No: 20419-74-3
• MF: C₆H₄BrN₃O₂
• MW: 230.018859863281
• MDL: MFCD29762840
• CID: 883314
• PubChem ID: 274089
• Update Time: 2026-04-29

7-bromo-1H,2H,3H,4H,5H-pyrrolo3,2-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 7-bromo-1,5-dihydropyrrolo[3,2-d]pyrimidine-2,4-dione
• 1,2,3,4-Tetrahydro-7-brom-4-pyrrolo< 3.2-d> -2,4-pyrimidindion
• 7-bromo-1,5-dihydro-pyrrolo[3,2-d]pyrimidine-2,4-dione
• 7-bromo-1h-pyrrolo[3,2-d]pyrimidine-2,4(3h,5h)-dione
• AC1L6TZM
• AC1Q6KDF
• AG-K-72499
• AR-1H3191
• CTK4E4172
• NSC119856
• 7-bromo-1H,2H,3H,4H,5H-pyrrolo3,2-dpyrimidine-2,4-dione

• MDL： MFCD29762840

Computed Properties

• Exact Mass: 228.94872

Experimental Properties

• PSA: 73.99
• LogP: 0.30700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on 7-bromo-1H,2H,3H,4H,5H-pyrrolo3,2-dpyrimidine-2,4-dione

Comprehensive Overview of 7-bromo-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidine-2,4-dione (CAS No. 20419-74-3)

The compound 7-bromo-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidine-2,4-dione (CAS No. 20419-74-3) is a brominated derivative of the pyrrolopyrimidine family, a class of heterocyclic compounds that have garnered significant attention in medicinal chemistry and drug discovery. With its unique molecular structure, this compound serves as a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antiviral agents. Researchers and pharmaceutical companies are increasingly exploring its potential due to its versatile reactivity and compatibility with modern synthetic methodologies.

One of the key reasons for the growing interest in 7-bromo-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidine-2,4-dione is its role in the design of small-molecule therapeutics. The pyrrolopyrimidine scaffold is known for its ability to mimic purine bases, making it a promising candidate for targeting enzymes involved in nucleotide metabolism. Recent studies have highlighted its utility in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The bromine atom at the 7-position enhances the compound's reactivity, enabling further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings.

In the context of current trends, the demand for heterocyclic building blocks like 7-bromo-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidine-2,4-dione has surged due to advancements in fragment-based drug discovery (FBDD) and combinatorial chemistry. These approaches rely on high-quality intermediates to rapidly assemble diverse molecular libraries for screening. Additionally, the rise of AI-driven drug design has further amplified the need for structurally unique compounds, as machine learning models require extensive datasets to predict bioactivity accurately. This compound's compatibility with automated synthesis platforms makes it a preferred choice for high-throughput experimentation.

From a synthetic chemistry perspective, 7-bromo-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidine-2,4-dione offers several advantages. Its bromine substituent serves as a handle for late-stage diversification, allowing chemists to introduce a wide range of functional groups. This flexibility is particularly valuable in optimizing drug candidates for improved pharmacokinetic properties. Moreover, the compound's stability under standard laboratory conditions ensures reliable performance in multi-step syntheses, reducing the risk of undesired side reactions.

Environmental and regulatory considerations also play a role in the popularity of this compound. Unlike some halogenated intermediates, 7-bromo-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidine-2,4-dione is not classified as a hazardous material, making it easier to handle and transport. This aligns with the pharmaceutical industry's shift toward green chemistry principles, which emphasize the use of safer reagents and sustainable processes. As a result, it has become a staple in academic and industrial labs focused on sustainable drug development.

Looking ahead, the applications of 7-bromo-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidine-2,4-dione are expected to expand further. With ongoing research into targeted therapies and personalized medicine, the need for structurally diverse intermediates will continue to grow. Its compatibility with emerging technologies, such as flow chemistry and photocatalysis, positions it as a key player in the next generation of drug discovery. For researchers seeking reliable and versatile building blocks, this compound remains a top choice.

In summary, 7-bromo-1H,2H,3H,4H,5H-pyrrolo[3,2-d]pyrimidine-2,4-dione (CAS No. 20419-74-3) is a highly valuable intermediate with broad applications in medicinal chemistry. Its unique structure, reactivity, and compatibility with modern synthetic techniques make it indispensable for drug discovery efforts. As the pharmaceutical industry evolves, this compound will likely play an even more significant role in addressing unmet medical needs and advancing innovative therapeutics.